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Compound of Interest

Compound Name: BMS-986034

Cat. No.: B606281 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of BMS-986034 using Dimethyl Sulfoxide (DMSO) as the solvent.

Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction
BMS-986034 is a potent agonist of the G Protein-Coupled Receptor 119 (GPR119).[1] As a

modulator of this important signaling pathway, BMS-986034 is a valuable tool in metabolic

disease research and drug development. Accurate preparation of stock solutions is the first

critical step in any in vitro or in vivo experiment. Dimethyl Sulfoxide (DMSO) is a highly polar

aprotic solvent capable of dissolving a wide range of organic compounds, making it a common

choice for preparing stock solutions of small molecules like BMS-986034.[2][3] This guide

outlines the necessary procedures and best practices for preparing a stable and reliable BMS-
986034 stock solution.

Physicochemical Properties of BMS-986034
A summary of the key properties of BMS-986034 is presented below. This information is

essential for accurate calculations and proper handling.
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Property Value Reference

Synonym

(R)-5-Chloro-4-(1-(5-

chloropyrimidin-2-yl)piperidin-

4-yloxy)-1-(5-(3-hydroxy-2-

oxopyrrolidin-1-yl)-6-

methylpyridin-2-yl)pyridin-

2(1H)-one

Molecular Formula C₂₄H₂₄Cl₂N₆O₄

Molecular Weight 531.39 g/mol

Appearance White to beige powder

Solubility in DMSO
5 mg/mL (may require

warming)

Purity ≥98% (HPLC)

CAS Number 1492631-88-5

Materials and Equipment
3.1 Materials:

BMS-986034 powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.5% purity[3][4]

Sterile, nuclease-free microcentrifuge tubes or cryovials

Sterile pipette tips

3.2 Equipment:

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)
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Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol provides instructions for preparing a 10 mM stock solution of BMS-986034. The

stated solubility in DMSO is 5 mg/mL, which is approximately 9.4 mM. Therefore, gentle

warming may be necessary to achieve full dissolution at 10 mM.

4.1 Calculation:

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

The table below provides an example calculation for preparing 1 mL of a 10 mM stock solution.

Parameter Value

Desired Concentration 10 mM

Desired Volume 1 mL

Molecular Weight 531.39 g/mol

Calculated Mass 5.31 mg

4.2 Step-by-Step Procedure:

Preparation: Work in a clean, dry environment. Allow the BMS-986034 powder and

anhydrous DMSO to equilibrate to room temperature before opening to prevent moisture

condensation.[5]

Weighing: Accurately weigh 5.31 mg of BMS-986034 powder using an analytical balance

and transfer it to a sterile microcentrifuge tube.
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Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the BMS-986034
powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound

does not fully dissolve, proceed with the following steps.

Warming (If Necessary): Gently warm the solution in a 37°C water bath for 5-10 minutes.

Vortex intermittently until the solution is clear.

Sonication (Optional): If solids persist, sonicate the tube in a water bath for 5-10 minutes to

aid dissolution.[5]

Visual Inspection: Once dissolved, visually inspect the solution to ensure it is clear and free

of any particulate matter. A clear solution indicates complete dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile cryovials or microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Storage and Stability
Short-term Storage: Store aliquots at 4°C for use within a few days.

Long-term Storage: For long-term storage, keep aliquots at -20°C or -80°C. When stored

properly, stock solutions in DMSO are typically stable for several months.

Protection: Protect from light and moisture.[6] DMSO is hygroscopic and can absorb water

from the air, which may cause the compound to precipitate over time.[4][5]

Safety Precautions
Handle BMS-986034 powder in a well-ventilated area or a chemical fume hood.

Always wear appropriate PPE, including a lab coat, safety glasses, and gloves.
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DMSO can facilitate the absorption of chemicals through the skin.[2] Avoid direct contact with

the skin and eyes. If contact occurs, wash the affected area immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for both BMS-986034 and DMSO before handling.

Troubleshooting
Issue Possible Cause Recommended Solution

Compound won't dissolve

- Insufficient mixing/warming.-

DMSO has absorbed

moisture.- Concentration

exceeds solubility limit.

- Continue vortexing and

gently warm the solution to

37°C.- Use fresh, anhydrous

DMSO.[5]- Prepare a more

dilute stock solution (e.g., 5

mM).

Precipitate forms after storage

- Stored at too high a

temperature.- Freeze-thaw

cycles.- Moisture absorption by

DMSO.

- Re-dissolve by gently

warming and vortexing before

use.- Ensure aliquots are

single-use to avoid freeze-

thaw cycles.- Ensure tubes are

tightly sealed and use

anhydrous DMSO.

Visualized Protocols and Pathways
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway activated by BMS-986034.
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BMS-986034 GPR119 Receptor Binds & Activates Gαs Activates

Adenylyl Cyclase

 Activates

cAMP Converts

ATP

Protein Kinase A
(PKA)

 Activates CREB Phosphorylates Cellular Response
(e.g., Insulin Secretion)

 Modulates
Transcription
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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